Cas no 1027775-18-3 (4,7,8-trichloroquinazoline)

• Product Name: 4,7,8-trichloroquinazoline
• CAS No: 1027775-18-3
• MF: C₈H₃Cl₃N₂
• MW: 233.481818437576
• CID: 4568597
• PubChem ID: 86621722
• Update Time: 2025-05-19

4,7,8-trichloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4,7,8-Trichloroquinazoline
• Quinazoline, 4,7,8-trichloro-
• 4,7,8-trichloroquinazoline

• Inchi： 1S/C8H3Cl3N2/c9-5-2-1-4-7(6(5)10)12-3-13-8(4)11/h1-3H
• InChI Key： HVUDQSHQMHCEQV-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(Cl)=C2Cl)=C(Cl)N=C1

Computed Properties

• Exact Mass: 231.936181g/mol
• Monoisotopic Mass: 231.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.5g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4,7,8-trichloroquinazoline

Comprehensive Overview of 4,7,8-Trichloroquinazoline (CAS No. 1027775-18-3): Properties, Applications, and Research Insights

4,7,8-Trichloroquinazoline (CAS No. 1027775-18-3) is a specialized heterocyclic compound belonging to the quinazoline family, characterized by its unique trichloro-substitution pattern. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential as a building block for bioactive molecules. The presence of three chlorine atoms at the 4, 7, and 8 positions of the quinazoline ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated quinazoline derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 4,7,8-trichloroquinazoline for its role in designing kinase inhibitors, antimicrobial agents, and fluorescent probes. Its CAS No. 1027775-18-3 is frequently cited in patent literature, underscoring its commercial and academic relevance. The compound’s stability under various conditions also makes it a candidate for advanced organic electronic materials, aligning with the growing focus on sustainable technologies.

One of the most searched questions about 4,7,8-trichloroquinazoline revolves around its synthetic routes. The compound is typically prepared via chlorination of quinazoline precursors using reagents like phosphorus oxychloride (POCl₃). Optimization of this process to improve yield and purity is a hot topic in green chemistry forums, reflecting broader industry trends toward eco-friendly synthesis. Another frequently asked question concerns its solubility and storage conditions, which are critical for handling and formulation in lab settings.

The rise of AI-driven drug discovery has further amplified interest in 4,7,8-trichloroquinazoline, as computational models predict its utility in targeting disease-specific proteins. For instance, its structural motifs are being explored in cancer therapeutics, particularly for modulating tyrosine kinase activity. This aligns with user searches for “quinazoline-based cancer drugs” or “trichloroquinazoline SAR studies,” highlighting the compound’s translational potential.

From an industrial perspective, CAS No. 1027775-18-3 is often referenced in supply chain discussions, especially regarding scalability and cost-effective production. Suppliers and manufacturers emphasize its role in high-value fine chemicals, catering to niche markets in pharmaceutical intermediates and specialty chemicals. Regulatory compliance, such as REACH or FDA guidelines, is another key concern for buyers, as evidenced by search queries like “4,7,8-trichloroquinazoline safety data sheet.”

In summary, 4,7,8-trichloroquinazoline (CAS No. 1027775-18-3) represents a multifaceted compound with expanding applications across life sciences and materials engineering. Its integration into cutting-edge research areas like precision medicine and molecular imaging ensures its continued relevance in scientific discourse. As innovation progresses, this compound is poised to remain a focal point for both academic and industrial stakeholders.